Cas no 1804407-13-3 (Methyl 2-cyano-4-hydroxy-5-nitrobenzoate)

• Product Name: Methyl 2-cyano-4-hydroxy-5-nitrobenzoate
• CAS No: 1804407-13-3
• MF: C₉H₆N₂O₅
• MW: 222.15434217453
• CID: 4952051
• Update Time: 2025-07-19

Methyl 2-cyano-4-hydroxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxy-5-nitrobenzoate

• Inchi： 1S/C9H6N2O5/c1-16-9(13)6-3-7(11(14)15)8(12)2-5(6)4-10/h2-3,12H,1H3
• InChI Key： SKSLWZZCEOTADO-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 1.5
• Topological Polar Surface Area: 116

Additional information on Methyl 2-cyano-4-hydroxy-5-nitrobenzoate

Methyl 2-cyano-4-hydroxy-5-nitrobenzoate (CAS No. 1804407-13-3): A Comprehensive Overview

Methyl 2-cyano-4-hydroxy-5-nitrobenzoate (CAS No. 1804407-13-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents and agrochemicals. The presence of both cyano and nitro functional groups, along with hydroxyl substitution, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The Methyl 2-cyano-4-hydroxy-5-nitrobenzoate molecule exhibits a high degree of reactivity due to its electron-withdrawing nature, which is primarily influenced by the cyano and nitro groups. These substituents not only enhance the compound's solubility in polar solvents but also facilitate various chemical transformations, making it an indispensable building block in organic synthesis. In recent years, researchers have been exploring its potential applications in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry.

One of the most compelling aspects of Methyl 2-cyano-4-hydroxy-5-nitrobenzoate is its role in the development of bioactive molecules. The nitro group, in particular, has been extensively studied for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups. This property has made it a preferred choice for synthesizing complex pharmaceutical intermediates. Furthermore, the hydroxyl group provides a site for further derivatization, enabling the creation of a wide range of analogs with tailored biological activities.

Recent advancements in computational chemistry have also highlighted the significance of Methyl 2-cyano-4-hydroxy-5-nitrobenzoate in drug discovery processes. Molecular modeling studies have demonstrated that this compound can serve as a key scaffold for designing inhibitors targeting various enzymes and receptors involved in metabolic pathways. For instance, its structural motif has been found to be analogous to several natural products known for their antimicrobial and anti-inflammatory properties.

The synthesis of Methyl 2-cyano-4-hydroxy-5-nitrobenzoate typically involves multi-step reactions that require precise control over reaction conditions. The cyano group is often introduced via cyanation reactions, while the nitro group can be incorporated through nitration processes. The hydroxyl group is typically derived from hydrolysis or oxidation of precursor molecules. These synthetic strategies highlight the compound's versatility and its importance as a synthetic intermediate.

In addition to its pharmaceutical applications, Methyl 2-cyano-4-hydroxy-5-nitrobenzoate has shown promise in agricultural research. Its derivatives have been investigated for their potential as herbicides and fungicides due to their ability to interfere with essential enzymatic pathways in plants and fungi. This dual functionality makes it an attractive candidate for developing environmentally friendly agrochemicals that are effective yet less harmful to non-target organisms.

The chemical stability of Methyl 2-cyano-4-hydroxy-5-nitrobenzoate under various conditions has also been thoroughly examined. Studies have revealed that it remains stable under moderate temperatures but may degrade under extreme conditions such as high pH or prolonged exposure to light. These findings are crucial for optimizing its use in industrial applications where stability is a key consideration.

From an environmental perspective, the biodegradability of Methyl 2-cyano-4-hydroxy-5-nitrobenzoate and its derivatives is an important factor. Research indicates that while the compound itself is not highly toxic, its metabolites can exhibit varying degrees of environmental impact. Therefore, efforts are being made to develop synthetic routes that minimize waste generation and maximize the use of renewable resources.

The future prospects of Methyl 2-cyano-4-hydroxy-5-nitrobenzoate are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in green chemistry are expected to further enhance its role as a sustainable building block for synthesizing complex molecules. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly remain at the forefront of chemical innovation.